1-(2-fluorobenzyl)-4-(2-furylmethyl)piperazine

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-4-(furan-2-ylmethyl)piperazine
• InChI: InChI=1S/C16H19FN2O/c17-16-6-2-1-4-14(16)12-18-7-9-19(10-8-18)13-15-5-3-11-20-15/h1-6,11H,7-10,12-13H2
• InChI Key: PYIGDKGMVWAKDP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2F)CC3=CC=CO3
• Molecular Formula: C16H19FN2O
• Molecular Weight: 274.33 g/mol

Description

Synthesis Analysis

The synthesis of 1-(2-fluorobenzyl)-4-(2-furylmethyl)piperazine and related compounds has been explored to understand their potential as ligands for imaging receptors in the brain. Novel piperazine compounds with low lipophilicity have been designed for this purpose, highlighting the importance of structural modifications to achieve desired physicochemical properties (He et al., 2017).

Molecular Structure Analysis

Structural analyses, including X-ray diffraction studies, have been conducted on related piperazine derivatives to elucidate their molecular conformations and intermolecular interactions. These studies provide insights into how structural variations, such as fluorobenzyl substitutions, influence the overall molecular architecture and potential receptor binding affinities (Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

The reactivity and chemical properties of this compound derivatives have been explored in the context of synthesizing radiolabeled compounds for neuroimaging. These studies demonstrate the compound's ability to undergo specific reactions, such as reductive amination, to introduce radiolabels for positron emission tomography (PET) imaging applications (Mäding et al., 2006).

Physical Properties Analysis

The physical properties, including lipophilicity and molecular geometry, play a crucial role in the compound's applicability in medicinal chemistry. Low lipophilicity and favorable molecular geometry enhance the compound's potential as a ligand for σ1 receptors, indicating its suitability for brain imaging (He et al., 2017).